Cas no 81167-81-9 (Pyridine, 2-[([1,1'-biphenyl]-4-ylmethyl)sulfonyl]-4-methyl-, 1-oxide)

• Product name: Pyridine, 2-[([1,1'-biphenyl]-4-ylmethyl)sulfonyl]-4-methyl-, 1-oxide
• CAS No: 81167-81-9
• MF: C₁₉H₁₇NO₃S
• MW: 339.408183813095
• CID: 704386
• PubChem ID: 71421034

Pyridine, 2-[([1,1'-biphenyl]-4-ylmethyl)sulfonyl]-4-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[([1,1'-biphenyl]-4-ylmethyl)sulfonyl]-4-methyl-, 1-oxide
• 4-methyl-1-oxido-2-[(4-phenylphenyl)methylsulfonyl]pyridin-1-ium
• DTXSID80840204
• 2-[([1,1'-Biphenyl]-4-yl)methanesulfonyl]-4-methyl-1-oxo-1lambda~5~-pyridine
• 81167-81-9

• Inchi： InChI=1S/C19H17NO3S/c1-15-11-12-20(21)19(13-15)24(22,23)14-16-7-9-18(10-8-16)17-5-3-2-4-6-17/h2-13H,14H2,1H3
• InChI Key： RBVIDZJGFXCRPU-UHFFFAOYSA-N
• SMILES： CC1=CC(=[N+](C=C1)[O-])S(=O)(=O)CC2=CC=C(C=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 339.09291458g/mol
• Monoisotopic Mass: 339.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68Ų